Cas no 71813-51-9 (4-(2-Fluorophenyl)-1-butene)

• Product Name: 4-(2-Fluorophenyl)-1-butene
• CAS No: 71813-51-9
• MF: C₁₀H₁₁F
• MW: 150.192746400833
• CID: 876649
• PubChem ID: 18786564
• Update Time: 2025-04-19

4-(2-Fluorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-enyl-2-fluorobenzene
• 4-(2-FLUOROPHENYL)-1-BUTENE
• o-(3-butenyl)fluorobenzene
• DTXSID90596260
• 71813-51-9
• SCHEMBL7563209
• AKOS006287294
• MFCD07698617
• 1-(But-3-en-1-yl)-2-fluorobenzene
• 4-(2-Fluorophenyl)-1-butene

• MDL： MFCD07698617
• Inchi： 1S/C10H11F/c1-2-3-6-9-7-4-5-8-10(9)11/h2,4-5,7-8H,1,3,6H2
• InChI Key： GCPJACQYVLSKFJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC=C

Computed Properties

• Exact Mass: 150.08400
• Monoisotopic Mass: 150.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.94430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes